Cas no 2648932-59-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• CAS No: 2648932-59-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6535804
• PubChem ID: 156579695
• Update Time: 2025-11-06

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• SCHEMBL23629983
• 2648932-59-4
• EN300-1485814

• Inchi： 1S/C23H26N2O5/c1-3-14(2)21(22(28)24-12-20(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,3,12-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14?,21-/m0/s1
• InChI Key： BVPMIIMLKAWZFO-YNNZGITBSA-N
• SMILES： O(C(N[C@H](C(NCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic Acid (CAS No. 2648932-59-4)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid, identified by the chemical compound code CAS No. 2648932-59-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of amino acids derivatives, characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the (2S) position. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for its application in drug design and synthesis.

The Fmoc group is a widely used protecting group in peptide chemistry, particularly in solid-phase peptide synthesis (SPPS). Its stability under basic conditions makes it an ideal choice for the protection of amino groups during peptide elongation. In the context of CAS No. 2648932-59-4, the Fmoc moiety is attached to an amine group, which can be selectively deprotected under acidic conditions, allowing for controlled peptide assembly. This feature is particularly valuable in the synthesis of complex biomolecules, where precise control over reaction conditions is essential.

The chiral center at the (2S) position in 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid introduces stereoselectivity into the molecule. Chirality is a fundamental aspect of many biological molecules, and the correct stereochemistry is often crucial for their biological activity. The presence of a single enantiomer ensures that the compound behaves predictably in biological systems, minimizing the risk of unwanted side effects. This characteristic makes it a promising candidate for further development as a pharmacological agent.

The structural motif of CAS No. 2648932-59-4 also incorporates a pentanamidoacetic acid backbone, which provides a flexible yet stable scaffold for further derivatization. This backbone can serve as a scaffold for designing novel molecules with tailored properties, such as improved solubility, bioavailability, or target specificity. The combination of these features makes this compound an intriguing subject for research in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between CAS No. 2648932-59-4 and biological targets, such as enzymes or receptors. These studies have revealed that the compound exhibits promising binding affinities for certain therapeutic targets, suggesting its potential as a lead compound in drug discovery.

In addition to its synthetic utility, CAS No. 2648932-59-4 has been explored in various biochemical assays to evaluate its potential biological effects. Preliminary studies have shown that this compound interacts with specific proteins involved in cellular signaling pathways, modulating their activity in a manner that could be therapeutically relevant. For instance, it has been observed to influence pathways associated with inflammation and immune response, which are implicated in numerous diseases.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The fluorenyl moiety present in CAS No. 2648932-59-4 contributes to the molecule's lipophilicity and metabolic stability, enhancing its bioavailability and prolonging its half-life in vivo. These properties are particularly desirable for drug candidates that require prolonged action or reduced dosing frequency. Furthermore, fluorine atoms can participate in hydrophobic interactions and π-stacking effects, influencing the binding affinity and selectivity of the molecule towards its target.

The development of novel synthetic methodologies has also been instrumental in advancing research involving compounds like CAS No. 2648932-59-4. Recent innovations in asymmetric synthesis have enabled the efficient preparation of chiral molecules with high enantiomeric purity. These techniques have streamlined the production process, making it more cost-effective and scalable for industrial applications.

Another area of interest is the exploration of derivatives of CAS No. 2648932-59-4 that may exhibit enhanced biological activity or reduced toxicity profile compared to the parent compound. By modifying specific functional groups or introducing new ones, researchers can fine-tune the properties of the molecule to optimize its therapeutic potential. For example, replacing the Fmoc group with alternative protecting groups or introducing additional fluorine atoms could alter its metabolic stability or binding interactions.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like CAS No. 2648932-59-4 from large chemical libraries. These algorithms can predict molecular properties and assess their potential efficacy based on vast datasets derived from experimental studies and literature records. Such high-throughput virtual screening methods have significantly reduced the time and resources required for identifying lead compounds.

In conclusion,CAS No. 2648932-59-4, specifically referred to as 2-(2S)-2-({(9H-fluoren-9-yloxy)carbonyl}amino)-3-methylpentanamidoacetic acid, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of features—such as chirality at the amine group,Fmoc protection,fluorenyl moiety,and pentanamidoacetic acid backbone—makes it a versatile scaffold for further exploration in medicinal chemistry.

Ongoing research continues to uncover new applications and potential benefits associated with this compound,CAS No. 2648932-59-4, underscoring its significance as a building block for future drugs designed to address various therapeutic challenges.